Cas no 61371-01-5 (Pyridazino[4,5-g]phthalazine-1,9(2H,8H)-dione, 2,4,6,8-tetraphenyl-)

• Product name: Pyridazino[4,5-g]phthalazine-1,9(2H,8H)-dione, 2,4,6,8-tetraphenyl-
• CAS No: 61371-01-5
• MF: C₃₄H₂₂N₄O₂
• MW: 518.56408
• CID: 481819
• PubChem ID: 71396404

Pyridazino[4,5-g]phthalazine-1,9(2H,8H)-dione, 2,4,6,8-tetraphenyl- Chemical and Physical Properties

Names and Identifiers

• Pyridazino[4,5-g]phthalazine-1,9(2H,8H)-dione, 2,4,6,8-tetraphenyl-
• 1,3,7,9-tetraphenylpyridazino[4,5-g]phthalazine-4,6-dione
• 2,4,6,8-Tetraphenylpyridazino[4,5-g]phthalazine-1,9(2H,8H)-dione
• 61371-01-5
• DTXSID00817973

• Inchi： InChI=1S/C34H22N4O2/c39-33-29-22-30-28(32(24-15-7-2-8-16-24)36-38(34(30)40)26-19-11-4-12-20-26)21-27(29)31(23-13-5-1-6-14-23)35-37(33)25-17-9-3-10-18-25/h1-22H
• InChI Key： VVCQVFIFYIIUMQ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=NN(C(=O)C3=CC4=C(C=C32)C(=NN(C4=O)C5=CC=CC=C5)C6=CC=CC=C6)C7=CC=CC=C7

Computed Properties

• Exact Mass: 518.17446
• Monoisotopic Mass: 518.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 4
• Complexity: 919
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 65.3Ų

Experimental Properties

• PSA: 65.34

Additional information on Pyridazino[4,5-g]phthalazine-1,9(2H,8H)-dione, 2,4,6,8-tetraphenyl-

测试